Cas no 2138014-04-5 (Piperidine, 2-[1-[(3-chlorophenyl)methyl]-1H-1,2,3-triazol-4-yl]-)

• Product Name: Piperidine, 2-[1-[(3-chlorophenyl)methyl]-1H-1,2,3-triazol-4-yl]-
• CAS No: 2138014-04-5
• MF: C₁₄H₁₇ClN₄
• MW: 276.764581441879
• CID: 5299682
• Update Time: 2025-06-13

Piperidine, 2-[1-[(3-chlorophenyl)methyl]-1H-1,2,3-triazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2-[1-[(3-chlorophenyl)methyl]-1H-1,2,3-triazol-4-yl]-

• Inchi： 1S/C14H17ClN4/c15-12-5-3-4-11(8-12)9-19-10-14(17-18-19)13-6-1-2-7-16-13/h3-5,8,10,13,16H,1-2,6-7,9H2
• InChI Key： LUFZBAHIXYAGEN-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1=CN(CC2=CC=CC(Cl)=C2)N=N1

Additional information on Piperidine, 2-[1-[(3-chlorophenyl)methyl]-1H-1,2,3-triazol-4-yl]-

Recent Advances in the Study of Piperidine, 2-[1-[(3-chlorophenyl)methyl]-1H-1,2,3-triazol-4-yl]- (CAS: 2138014-04-5)

The compound Piperidine, 2-[1-[(3-chlorophenyl)methyl]-1H-1,2,3-triazol-4-yl]- (CAS: 2138014-04-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, which features a piperidine core linked to a triazole moiety via a benzyl group, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways. The unique structural features of this compound make it a promising candidate for drug development, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.

Recent research has focused on the synthesis and optimization of Piperidine, 2-[1-[(3-chlorophenyl)methyl]-1H-1,2,3-triazol-4-yl]-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves the yield and purity of the compound. The researchers employed a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, followed by a series of purification steps, to achieve a high-purity product. This advancement is critical for scaling up production and facilitating further pharmacological evaluations.

In addition to synthetic improvements, the pharmacological profile of Piperidine, 2-[1-[(3-chlorophenyl)methyl]-1H-1,2,3-triazol-4-yl]- has been investigated. Preliminary in vitro studies have demonstrated its affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors, suggesting potential applications in treating neuropsychiatric disorders such as depression and schizophrenia. Furthermore, the compound has shown moderate antimicrobial activity against a range of Gram-positive bacteria, highlighting its versatility as a therapeutic agent.

Another significant development is the exploration of the compound's mechanism of action. A recent study utilized molecular docking simulations to predict its binding interactions with target proteins. The results indicated that the triazole and piperidine moieties play crucial roles in stabilizing the compound within the binding pockets of serotonin receptors. These findings provide a foundation for future structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and selectivity.

Despite these promising results, challenges remain in the development of Piperidine, 2-[1-[(3-chlorophenyl)methyl]-1H-1,2,3-triazol-4-yl]- as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique structural features and preliminary pharmacological data make it a compelling candidate for continued investigation.

In conclusion, Piperidine, 2-[1-[(3-chlorophenyl)methyl]-1H-1,2,3-triazol-4-yl]- (CAS: 2138014-04-5) represents a promising avenue for drug discovery. Recent advancements in its synthesis, pharmacological evaluation, and mechanistic understanding have laid the groundwork for future research. As studies progress, this compound may emerge as a valuable tool for addressing unmet medical needs in CNS disorders and infectious diseases.